Cas no 1805062-83-2 (3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine
• CAS No: 1805062-83-2
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• CID: 4853577
• Update Time: 2025-05-21

3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H8F3N3/c8-6(9)5-3(2-11)1-4(12)7(10)13-5/h1,6H,2,11-12H2
• InChI Key： MYGNEHOMMHUBCO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N=1)F)N)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 0.1
• Topological Polar Surface Area: 64.9

Additional information on 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine

Introduction to 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine (CAS No. 1805062-83-2) and Its Applications in Modern Chemical Biology

3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine, identified by the chemical abstracts service number 1805062-83-2, is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs—including an amino group at the 3-position, an aminomethyl substituent at the 5-position, and a difluoromethyl group at the 6-position—has emerged as a versatile scaffold for the development of novel bioactive molecules.

The fluoropyridine core is a privileged structure in medicinal chemistry, known for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The presence of multiple fluorine atoms in this compound introduces additional electronic and steric effects, which can be exploited to fine-tune molecular interactions with biological targets. Specifically, the difluoromethyl group is particularly noteworthy, as it has been extensively studied for its role in improving lipophilicity and reducing metabolic susceptibility.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 3-amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are critical in oncology research. The aminomethyl side chain at the 5-position provides a handle for further derivatization, enabling the construction of libraries of compounds with tailored biological activities.

In parallel, emerging research has explored the role of this compound in modulating immune responses. Fluorinated pyridines have been shown to exhibit immunomodulatory properties by interacting with intracellular signaling pathways. The specific arrangement of functional groups in 3-amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine suggests that it may influence key enzymes or receptors involved in inflammation and immune regulation. Preliminary in vitro assays have indicated promising results in suppressing pro-inflammatory cytokine production, making this compound a candidate for further investigation in immunotherapy.

The synthesis of 3-amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern fluorination techniques, such as electrophilic aromatic substitution and transition-metal-catalyzed cross-coupling reactions, have made it feasible to construct this scaffold with high efficiency. Additionally, the presence of both amino and aminomethyl groups offers multiple points for conjugation with other biomolecules, facilitating the development of prodrugs or targeted delivery systems.

From a pharmacokinetic perspective, the fluorinated nature of this compound contributes to its favorable drug-like properties. Fluorine atoms can enhance binding affinity by participating in hydrophobic interactions and dipole-dipole interactions with biological targets. Moreover, the electron-withdrawing effect of fluorine atoms can modulate metabolic pathways, reducing susceptibility to enzymatic degradation. These attributes make 3-amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine an attractive candidate for further optimization as a lead compound in drug discovery.

Future directions in research may focus on exploring analogs of this compound with modified substitution patterns or additional functional groups. For example, incorporating heterocyclic moieties or expanding the scope of fluorination could yield derivatives with enhanced potency or selectivity. Additionally, advances in high-throughput screening technologies may accelerate the identification of novel applications for this scaffold in therapeutic areas such as neurodegenerative diseases or infectious disorders.

In conclusion,3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine (CAS No. 1805062-83-2) represents a promising chemical entity with diverse applications in pharmaceutical research and chemical biology. Its unique structural features and favorable physicochemical properties position it as a valuable building block for developing next-generation bioactive molecules. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.